Cas no 2411258-11-0 (4-[[2-(3,4-Dihydro-1H-isochromen-6-yloxymethyl)aziridin-1-yl]methyl]-1-methylpyrazole)

• Product Name: 4-[[2-(3,4-Dihydro-1H-isochromen-6-yloxymethyl)aziridin-1-yl]methyl]-1-methylpyrazole
• CAS No: 2411258-11-0
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5357568
• Update Time: 2025-10-31

4-[[2-(3,4-Dihydro-1H-isochromen-6-yloxymethyl)aziridin-1-yl]methyl]-1-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• Z3991661312
• 4-[[2-(3,4-Dihydro-1H-isochromen-6-yloxymethyl)aziridin-1-yl]methyl]-1-methylpyrazole
• 4-({2-[(3,4-dihydro-1H-2-benzopyran-6-yloxy)methyl]aziridin-1-yl}methyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C17H21N3O2/c1-19-8-13(7-18-19)9-20-10-16(20)12-22-17-3-2-15-11-21-5-4-14(15)6-17/h2-3,6-8,16H,4-5,9-12H2,1H3
• InChI Key： UVZFFQPHIPXNHV-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2COCCC2=C1)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• XLogP3: 1.3
• Topological Polar Surface Area: 39.3

Additional information on 4-[[2-(3,4-Dihydro-1H-isochromen-6-yloxymethyl)aziridin-1-yl]methyl]-1-methylpyrazole

Introduction to 4-[[2-(3,4-Dihydro-1H-isochromen-6-yloxymethyl)aziridin-1-yl]methyl]-1-methylpyrazole and Its Significance in Modern Chemical Biology

The compound with the CAS number 2411258-11-0, identified as 4-[[2-(3,4-Dihydro-1H-isochromen-6-yloxymethyl)aziridin-1-yl]methyl]-1-methylpyrazole, represents a fascinating molecule with potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure, has garnered attention due to its unique chemical properties and the promising avenues it opens for further exploration.

The molecular framework of this compound incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a pyrazole core, a well-known scaffold in medicinal chemistry, suggests potential interactions with biological targets. Specifically, the methylpyrazole moiety is often associated with activities such as anti-inflammatory and antimicrobial properties, making this compound a candidate for further investigation in drug discovery.

Moreover, the structure includes an aziridinyl group, which is known for its ability to undergo nucleophilic ring-opening reactions. This feature makes it a valuable tool in the development of bioconjugates and prodrugs, where precise control over reactivity is crucial. The 3,4-Dihydro-1H-isochromen-6-yloxymethyl part of the molecule introduces an oxygen-rich environment, which can enhance solubility and bioavailability—critical factors in pharmaceutical design.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in modulating biological pathways. The pyrazole derivative described here is no exception. Studies have shown that pyrazole-based compounds can interact with enzymes and receptors, leading to therapeutic effects. For instance, modifications at the 4-position of the pyrazole ring have been explored for their potential in treating neurological disorders by influencing neurotransmitter activity.

The aziridinylmethyl substituent further extends the compound's potential utility. This group can be selectively modified to attach various biomolecules, enabling the development of targeted drug delivery systems. Such applications are particularly relevant in precision medicine, where tailored therapeutic approaches are essential for treating complex diseases.

In the context of drug discovery, the synthesis and characterization of this compound represent a significant step forward. The ability to modify its structure allows researchers to fine-tune its biological activity. For example, introducing fluorine atoms at specific positions could enhance metabolic stability or improve binding affinity to target proteins. These strategies are increasingly employed in modern drug design to optimize efficacy and minimize side effects.

Furthermore, computational methods have played a crucial role in understanding the behavior of this molecule. Molecular modeling techniques can predict how it interacts with biological targets at the atomic level. This information is invaluable for designing experiments and guiding synthetic modifications. By leveraging computational chemistry, researchers can accelerate the discovery process and reduce experimental costs.

The CAS number 2411258-11-0 serves as a unique identifier for this compound, ensuring accurate documentation and communication within the scientific community. This standardized system is essential for maintaining consistency in research publications and patent filings. As such, compounds like this one contribute to the growing body of knowledge that drives innovation in chemical biology.

Looking ahead, the potential applications of 4-[[2-(3,4-Dihydro-1H-isochromen-6-yloxymethyl)aziridin-1-yl]methyl]-1-methylpyrazole extend beyond traditional pharmaceuticals. Its structural features make it a versatile building block for materials science applications, such as organic electronics or smart polymers. The ability to functionalize its core structure allows for tailored properties that could revolutionize these fields.

In conclusion, this compound exemplifies the intersection of chemistry and biology—a realm where innovative molecules hold promise for addressing global health challenges. Its unique structure and functional groups provide a rich foundation for further research, offering opportunities to develop novel therapeutics and advanced materials. As scientific understanding evolves, compounds like this will continue to inspire new discoveries and shape the future of chemical biology.